1-(8-bromoquinolin-2-yl)ethan-1-one
Overview
Description
1-(8-bromoquinolin-2-yl)ethan-1-one, also known as BQE, is an organic compound that is used in a variety of scientific applications. BQE is a brominated quinoline derivative and is primarily used as a synthetic intermediate in the synthesis of other compounds. BQE is a versatile compound that has a wide range of applications in biochemistry, pharmacology, and other scientific fields.
Mechanism of Action
The mechanism of action of 1-(8-bromoquinolin-2-yl)ethan-1-one is not fully understood. However, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which could lead to increased drug efficacy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(8-bromoquinolin-2-yl)ethan-1-one are not fully understood. However, it has been shown to possess antioxidant activity and to inhibit the activity of certain enzymes. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been shown to possess anti-inflammatory and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
The use of 1-(8-bromoquinolin-2-yl)ethan-1-one in laboratory experiments has several advantages. 1-(8-bromoquinolin-2-yl)ethan-1-one is a relatively inexpensive compound, and it is readily available from chemical suppliers. Additionally, 1-(8-bromoquinolin-2-yl)ethan-1-one is a versatile compound that can be used in a variety of synthetic processes. One limitation of 1-(8-bromoquinolin-2-yl)ethan-1-one is that it is not very soluble in water, so it must be used in an organic solvent.
Future Directions
There are several potential future directions for research on 1-(8-bromoquinolin-2-yl)ethan-1-one. Further research is needed to better understand the biochemical and physiological effects of 1-(8-bromoquinolin-2-yl)ethan-1-one. Additionally, more research is needed to explore the potential therapeutic applications of 1-(8-bromoquinolin-2-yl)ethan-1-one. Finally, further research is needed to develop more efficient and cost-effective methods for the synthesis of 1-(8-bromoquinolin-2-yl)ethan-1-one.
Synthesis Methods
The synthesis of 1-(8-bromoquinolin-2-yl)ethan-1-one can be accomplished through a variety of methods. The most common method is the reaction of 8-bromoquinoline with ethyl bromide in the presence of a base such as sodium hydroxide. This reaction produces a mixture of 1-(8-bromoquinolin-2-yl)ethan-1-one and 1-(8-bromoquinolin-2-yl)ethan-2-one. The desired product can be isolated by column chromatography.
Scientific Research Applications
1-(8-bromoquinolin-2-yl)ethan-1-one is used in a variety of scientific applications. It is used as a starting material for the synthesis of other compounds, such as derivatives of quinoline and quinazoline. 1-(8-bromoquinolin-2-yl)ethan-1-one is also used in the synthesis of drugs and pharmaceuticals, such as anti-inflammatory agents and anticonvulsants. 1-(8-bromoquinolin-2-yl)ethan-1-one has also been used in the synthesis of compounds used in the treatment of cancer and other diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(8-bromoquinolin-2-yl)ethan-1-one involves the conversion of 8-bromoquinoline to 8-bromoquinoline-2-carboxylic acid, followed by the conversion of the carboxylic acid to the corresponding acid chloride. The acid chloride is then reacted with ethyl acetate to form the desired product.", "Starting Materials": [ "8-bromoquinoline", "Sodium hydroxide", "Sulfuric acid", "Ethyl acetate", "Thionyl chloride" ], "Reaction": [ "8-bromoquinoline is treated with sodium hydroxide and sulfuric acid to form 8-bromoquinoline-2-carboxylic acid.", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride.", "The acid chloride is reacted with ethyl acetate in the presence of a base to form 1-(8-bromoquinolin-2-yl)ethan-1-one." ] } | |
CAS RN |
1355018-24-4 |
Product Name |
1-(8-bromoquinolin-2-yl)ethan-1-one |
Molecular Formula |
C11H8BrNO |
Molecular Weight |
250.1 |
Purity |
95 |
Origin of Product |
United States |
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